Cas no 2060024-33-9 (5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid
• CAS No: 2060024-33-9
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• MDL: MFCD30487985
• CID: 5614069
• PubChem ID: 137702712
• Update Time: 2025-08-05

5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid
• 5-{[(benzyloxy)carbonyl]amino}-3-(propoxymethyl)pentanoicacid
• 2060024-33-9
• EN300-330297
• 5-(Phenylmethoxycarbonylamino)-3-(propoxymethyl)pentanoic acid
• Pentanoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-3-(propoxymethyl)-
• 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid

• MDL： MFCD30487985
• Inchi： 1S/C17H25NO5/c1-2-10-22-12-15(11-16(19)20)8-9-18-17(21)23-13-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3,(H,18,21)(H,19,20)
• InChI Key： RNSCZPDNCHHQHC-UHFFFAOYSA-N
• SMILES： O(CCC)CC(CC(=O)O)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.17327290g/mol
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 514.8±50.0 °C(Predicted)
• pka: 4.54±0.10(Predicted)

Additional information on 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid

Introduction to 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid (CAS No. 2060024-33-9)

5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid (CAS No. 2060024-33-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique structural features, which include a benzyl carbamate group and a propoxymethyl substituent on a pentanoic acid backbone. These structural elements contribute to its diverse chemical properties and potential biological activities.

The synthesis of 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. The benzyl carbamate group is typically introduced through a reaction with benzyl chloroformate, while the propoxymethyl substituent can be added via an alkylation step using an appropriate propyl halide. The final step involves the formation of the carboxylic acid group, often achieved through hydrolysis of an ester precursor.

In terms of its physical and chemical properties, 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid is a white crystalline solid with a melting point of approximately 150-152°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good stability under neutral and slightly acidic conditions but may undergo hydrolysis under strongly basic conditions.

The biological activity of 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid has been the subject of several recent studies. One notable area of research is its potential as a lead compound for the development of new therapeutic agents. Studies have shown that this compound possesses anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are believed to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

Another area of interest is the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs play a crucial role in various cellular processes, including signal transduction, gene regulation, and protein trafficking. By interfering with specific PPIs, 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid could potentially be used to develop novel therapies for diseases where aberrant PPIs are implicated, such as cancer and neurodegenerative disorders.

In addition to its therapeutic potential, 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological pathways and understanding the molecular mechanisms underlying various physiological processes. For example, researchers have used this compound to study the role of specific enzymes in metabolic pathways and to identify novel targets for drug discovery.

The safety profile of 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-{(benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid (CAS No. 2060024-33-9) is a versatile compound with a wide range of potential applications in chemistry, biology, and medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its properties and potential uses will continue to emerge, paving the way for innovative applications in various fields.